Cas no 2138406-11-6 (tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate
• CAS No: 2138406-11-6
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• MDL: MFCD31600446
• CID: 5611324
• PubChem ID: 165486485
• Update Time: 2025-11-01

tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]butyl}carbamate
• EN300-842441
• 2138406-11-6
• tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate

• MDL： MFCD31600446
• Inchi： 1S/C14H28N2O2/c1-13(2,3)18-12(17)16-10-5-4-7-14(11-15)8-6-9-14/h4-11,15H2,1-3H3,(H,16,17)
• InChI Key： WFGJADMWPBAIGV-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC1(CN)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate (CAS: 2138406-11-6)

The compound tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate (CAS: 2138406-11-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its cyclobutyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The unique structural features of this compound, including its sterically hindered tert-butyl group and the cyclobutyl ring, contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that the compound's rigid cyclobutyl ring enhances binding affinity to target proteins, while the tert-butyl carbamate group improves pharmacokinetic properties such as metabolic stability. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity of the target compound. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry were used to confirm the structure and purity of the synthesized material.

Another notable application of tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate was reported in a recent patent (WO2023056789) focusing on the development of antiviral agents. The patent describes the incorporation of this carbamate derivative into peptidomimetic scaffolds designed to inhibit viral proteases. The compound's aminomethyl group was found to be critical for forming hydrogen bonds with the active site residues of the target protease, thereby enhancing inhibitory activity. This finding underscores the compound's utility in the design of next-generation antiviral therapeutics.

Beyond its applications in drug discovery, tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate has also been investigated for its role in chemical biology tools. A 2024 study in ACS Chemical Biology detailed its use as a photoaffinity labeling reagent for mapping protein-ligand interactions. The researchers functionalized the compound with a photoreactive group, enabling covalent crosslinking upon UV irradiation. This approach allowed for the identification of binding sites on target proteins, providing valuable insights into molecular recognition processes. The study highlighted the compound's compatibility with diverse chemical modifications, further expanding its utility in probing biological systems.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate. Recent efforts have focused on optimizing reaction conditions to minimize side products and improve yield. For instance, a 2023 publication in Organic Process Research & Development reported a scalable synthetic protocol using flow chemistry, which reduced reaction times and improved reproducibility. These advancements are critical for ensuring the compound's availability for both academic and industrial research.

In conclusion, tert-butyl N-{4-1-(aminomethyl)cyclobutylbutyl}carbamate (CAS: 2138406-11-6) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatility make it a promising candidate for diverse applications, from drug discovery to chemical biology probes. Ongoing research efforts are expected to further elucidate its potential and address current limitations in synthesis and application. As the field advances, this compound is likely to play an increasingly important role in the development of novel therapeutics and research tools.